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Compound of Interest

Compound Name: Dicyclopropylamine

Cat. No.: B1602253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

handling information for dicyclopropylamine. However, a complete Material Safety Data

Sheet (MSDS) for dicyclopropylamine is not readily available in the public domain. Therefore,

this guide also includes safety data for the structurally related compound, cyclopropylamine, for

comparative and cautionary purposes. All personnel handling dicyclopropylamine must

exercise extreme caution and adhere to rigorous safety protocols suitable for a research

chemical with incomplete hazard data.

Introduction
Dicyclopropylamine, also known as N-cyclopropylcyclopropanamine, is a secondary amine

with the chemical formula C₆H₁₁N. It and its hydrochloride salt are of interest in medicinal

chemistry and pharmaceutical development.[1] Due to the limited availability of comprehensive

safety data, a thorough understanding of its potential hazards, based on available information

and comparison with related compounds, is critical for safe handling in a laboratory setting.

Known Information for Dicyclopropylamine and its
Hydrochloride Salt
While a full MSDS is not available, some key data for dicyclopropylamine and its

hydrochloride salt have been identified.
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Physical and Chemical Properties
A summary of the known physical and chemical properties for dicyclopropylamine and its

hydrochloride salt is presented in Table 1.

Table 1: Physical and Chemical Properties of Dicyclopropylamine and Dicyclopropylamine
Hydrochloride

Property
Dicyclopropylamin
e

Dicyclopropylamin
e Hydrochloride

Source(s)

CAS Number 73121-95-6 246257-69-2 [2][3]

Molecular Formula C₆H₁₁N C₆H₁₂ClN [4]

Molecular Weight 97.16 g/mol 133.62 g/mol [4]

Physical Form Not specified
White to off-white

crystalline solid
[1]

Boiling Point 136 °C Not available

Flash Point 19 °C Not available

Solubility Not specified
Soluble in water and

polar organic solvents
[1]

Hazard Information for Dicyclopropylamine
Hydrochloride
The hydrochloride salt of dicyclopropylamine has the following hazard and precautionary

statements associated with it:

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]
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H335: May cause respiratory irritation.[5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

Like many amines, it is advised to handle dicyclopropylamine hydrochloride with care as it

may cause irritation to the skin, eyes, and respiratory tract.[1]

Comparative Safety Data: Cyclopropylamine
Due to the limited safety data for dicyclopropylamine, the comprehensive data for the primary

amine, cyclopropylamine, is provided below for reference. It is crucial to assume that

dicyclopropylamine may exhibit similar or more pronounced hazards.

Physical and Chemical Properties of Cyclopropylamine
Table 2: Physical and Chemical Properties of Cyclopropylamine

Property Value Source(s)

CAS Number 765-30-0

Molecular Formula C₃H₇N [6]

Molecular Weight 57.09 g/mol [7]

Appearance
Colorless, hygroscopic liquid

with an amine odor
[8]

Boiling Point 49-50 °C [9]

Flash Point -25 °C [10]

Autoignition Temperature 275 °C [10]

Specific Gravity 0.824 g/mL at 25 °C [8]

Vapor Pressure 241.295 mmHg @ 20 °C [8]
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Toxicity Data for Cyclopropylamine
Table 3: Acute Toxicity of Cyclopropylamine

Route Species Value Source(s)

Oral Rat LD50 = 445 mg/kg [7]

H302: Harmful if swallowed.[7]

H312: Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.[7]

H332: Harmful if inhaled.

Fire and Explosion Hazards of Cyclopropylamine
Cyclopropylamine is an extremely flammable liquid and vapor. Vapors may form explosive

mixtures with air and can travel a considerable distance to an ignition source.[8]

Table 4: Fire and Explosion Data for Cyclopropylamine
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Parameter Value Source(s)

Flash Point -25 °C [10]

Autoignition Temperature 275 °C [10]

Flammability
Highly flammable liquid and

vapor
[7]

Explosion Hazard

Severe explosion hazard when

vapor is exposed to flame or

spark

[8]

Hazardous Combustion

Products

Carbon oxides (CO, CO₂),

Nitrogen oxides (NOx)
[7][8]

Extinguishing Media

Foam, dry chemical powder,

carbon dioxide.[8] Water spray

can be used to cool

containers.[7]

First Aid Measures for Cyclopropylamine
Table 5: First Aid Procedures for Cyclopropylamine Exposure
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Exposure Route Procedure Source(s)

Inhalation

Remove victim to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[7]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing. Seek

immediate medical attention.

[7][8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting upper and

lower eyelids. Seek immediate

medical attention.

[7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[7]

Handling and Storage of Cyclopropylamine
Handling: Wear appropriate personal protective equipment (PPE).[7] Use only in a well-

ventilated area or under a chemical fume hood.[6] Keep away from heat, sparks, and open

flames.[7] Ground and bond containers and receiving equipment. Use non-sparking tools.

Storage: Store in a cool, dry, well-ventilated, flame-proof area.[8] Keep containers tightly

closed.[6] Store away from incompatible materials such as oxidizing agents, acids, acid

chlorides, and acid anhydrides.[8]

Personal Protective Equipment (PPE) for
Cyclopropylamine
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Table 6: Recommended Personal Protective Equipment for Handling Cyclopropylamine

Protection Type Recommendation Source(s)

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.
[4]

Skin Protection

Chemical-resistant gloves

(e.g., PVC), overalls, and

safety footwear. A PVC apron

or protective suit may be

required for severe exposure.

[8]

Respiratory Protection

Use in a well-ventilated area.

For emergencies or high

concentrations, a self-

contained breathing apparatus

(SCBA) is necessary.

Experimental Protocols and Workflows
Due to the lack of specific experimental protocols for dicyclopropylamine in the search

results, this section provides a general workflow for handling research chemicals with limited

safety information and a procedure for responding to chemical spills.

Logical Workflow for Handling a Research Chemical
with Limited Safety Data
The following diagram outlines a logical workflow for safely handling a chemical such as

dicyclopropylamine where comprehensive safety data is unavailable.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR18344_msds.pdf
https://datasheets.scbt.com/sc-255042.pdf
https://www.benchchem.com/product/b1602253?utm_src=pdf-body
https://www.benchchem.com/product/b1602253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Execution Phase

Post-Execution Phase

Start: New Chemical Handling

Assess Available
Safety Information

Source MSDS/Safety Data
(e.g., Cyclopropylamine as analog)

Develop Standard
Operating Procedure (SOP)

Select Appropriate PPE
(Assume High Hazard)

Ensure Spill Kit is
Stocked and Accessible

Prepare Work Area
(Fume Hood, Clear Space)

Conduct Experiment
(Small Scale Initially)

Monitor for any
Adverse Reactions/Exposures

Revise SOP
if needed

Decontaminate Work Area
and Equipment

Dispose of Waste
(Follow Hazardous Waste Protocols)

Document Experiment and
any Safety Observations

End
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Minor Spill Response

Major Spill Response

Chemical Spill Occurs

Alert Personnel in the Area

Evacuate Immediate Area
(if necessary)

Assess the Spill
(Chemical Identity, Volume, Location)

Don Appropriate PPE

Minor Spill

Contact Emergency Personnel
(EHS, Fire Department)

Major Spill

Contain the Spill
(Use Absorbent Material)

Neutralize if Acid or Base
(if safe to do so)

Clean up Residue

Dispose of Contaminated
Materials as Hazardous Waste

Isolate the Area
(Close doors, restrict access)

Await Arrival of
Emergency Responders

Report the Incident to
Supervisor and EHS

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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